Cas no 944896-44-0 (6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 944896-44-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD10698065
• CID: 802507
• PubChem ID: 55264032
• Update Time: 2025-07-20

6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxylicacid, 6-methoxy-
• 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid
• Imidazo[1,2-a]pyridine-3-carboxylicacid,6-methoxy
• 6-Methoxy-imidazo[1,2-a]pyridine-3-carboxylic acid
• SCHEMBL9941690
• HIUHJNOOMXAGST-UHFFFAOYSA-N
• AKOS006305581
• 944896-44-0
• DTXSID90717074
• AB61174
• MFCD10698065
• AMY15940
• BS-42535
• 6-METHOXYIMIDAZO[1,2-A]PYRIDINE-3-CARBOXYLICACID
• CS-0083420

• MDL： MFCD10698065
• Inchi： 1S/C9H8N2O3/c1-14-6-2-3-8-10-4-7(9(12)13)11(8)5-6/h2-5H,1H3,(H,12,13)
• InChI Key： HIUHJNOOMXAGST-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC=C(C(=O)O)N2C=1

Computed Properties

• Exact Mass: 192.05300
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83000
• LogP: 1.04110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 944896-44-0)

6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 944896-44-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing bicyclic structures known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for terms like "imidazo[1,2-a]pyridine derivatives", "6-methoxy substituted heterocycles", and "CAS 944896-44-0 applications", reflecting the growing interest in this molecule.

The 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid scaffold is particularly notable for its role as a building block in medicinal chemistry. Its carboxylic acid functional group allows for further derivatization, making it a valuable intermediate in synthesizing bioactive compounds. Recent studies highlight its potential in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, aligning with current trends in precision medicine and targeted therapies. Searches for "GPCR modulators" and "kinase inhibitor scaffolds" often lead to discussions about this compound's relevance.

From a synthetic chemistry perspective, CAS No. 944896-44-0 is often explored for its regioselective functionalization and metal-catalyzed coupling reactions. These properties are critical for developing novel small-molecule drugs and agrochemicals, addressing global demands for sustainable solutions. The compound's methoxy group enhances its metabolic stability, a feature frequently queried in searches like "improving drug half-life" or "metabolically stable heterocycles".

In material science, 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid has been investigated for its photophysical properties, particularly in organic electronics and luminescent materials. Its conjugated system enables applications in OLEDs and sensors, topics trending in searches related to "advanced organic materials" and "fluorescence-based technologies".

Environmental and regulatory considerations are also pivotal. The compound's low ecotoxicity profile and biodegradability potential align with the green chemistry movement, a hot topic in searches like "sustainable chemical synthesis". Analytical methods for quantifying 944896-44-0, such as HPLC and LC-MS, are frequently discussed in quality control forums.

In summary, 6-methoxyimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 944896-44-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural adaptability and functional groups make it a subject of ongoing research, resonating with contemporary scientific and industrial priorities.